Ethyl 4-(2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H20N4O4S/c1-2-24-17(23)21-10-8-20(9-11-21)14(22)12-26-16-19-18-15(25-16)13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3
• InChI Key: BVVROFWXJILNPA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=NN=C(O2)C3=CC=CC=C3
• Molecular Formula: C17H20N4O4S
• Molecular Weight: 376.4 g/mol

Description

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

Oxadiazoles can be synthesized by cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold.

Molecular Structure Analysis

The ring system of oxadiazoles consists of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The variation in the properties of oxadiazoles allows these molecules to be utilized as high energy molecules or energetic materials, ionic salts, and pharmaceutical compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of oxadiazoles can vary widely depending on their specific structure and substituents. For example, they can range from relatively inert to extremely sensitive in terms of their response to heat and impact.

Mechanism of Action

The exact mechanism of action of oxadiazoles can vary depending on the specific compound and its biological target. For example, some oxadiazoles have been found to have anticancer activity.

Safety and Hazards

The safety and hazards associated with oxadiazoles can also vary widely depending on the specific compound. Some oxadiazoles have been found to be less toxic, as determined by MTT assay method with normal cell line (L292).

Future Directions

Oxadiazoles have established their potential for a wide range of applications, including as anticancer, vasodilator, anticonvulsant, antidiabetic agents, and more. Future research will likely continue to explore these and other potential applications of oxadiazoles.